Cas no 1935889-83-0 (2-(2-bromo-4-nitrophenyl)propan-2-ol)

• Product Name: 2-(2-bromo-4-nitrophenyl)propan-2-ol
• CAS No: 1935889-83-0
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 6231884
• PubChem ID: 131075126
• Update Time: 2025-06-12

2-(2-bromo-4-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-nitrophenyl)propan-2-ol
• 1935889-83-0
• EN300-1912151

• Inchi： 1S/C9H10BrNO3/c1-9(2,12)7-4-3-6(11(13)14)5-8(7)10/h3-5,12H,1-2H3
• InChI Key： RBQGOSJSTBKFSN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C)(C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Additional information on 2-(2-bromo-4-nitrophenyl)propan-2-ol

Recent Advances in the Study of 2-(2-bromo-4-nitrophenyl)propan-2-ol (CAS: 1935889-83-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-bromo-4-nitrophenyl)propan-2-ol (CAS: 1935889-83-0) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic uses. The compound's bromo and nitro functional groups make it a versatile intermediate in organic synthesis, while its propan-2-ol moiety offers opportunities for further derivatization.

Recent studies have focused on the synthetic pathways for 2-(2-bromo-4-nitrophenyl)propan-2-ol, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry described a novel, high-yield synthesis route that employs palladium-catalyzed cross-coupling reactions, achieving a purity of >98%. This advancement is particularly significant for scaling up production for preclinical studies. Additionally, the compound's stability under various physiological conditions has been characterized, with findings suggesting excellent stability in acidic environments, making it suitable for oral drug formulations.

In terms of biological activity, preliminary screening has revealed that 2-(2-bromo-4-nitrophenyl)propan-2-ol exhibits moderate inhibitory effects on several kinase targets implicated in inflammatory diseases. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound shows selective inhibition of JAK3 kinase (IC50 = 3.2 μM) with minimal off-target effects. This selectivity profile has sparked interest in developing it as a lead compound for autoimmune disorder therapeutics. Molecular docking studies suggest that the bromo and nitro groups play crucial roles in binding to the kinase's allosteric site.

The compound's potential as a pharmaceutical intermediate has also been explored. Researchers at several institutions have reported using 2-(2-bromo-4-nitrophenyl)propan-2-ol as a key building block in the synthesis of more complex molecules with enhanced biological activity. A 2024 patent application describes its use in creating a new class of Bruton's tyrosine kinase (BTK) inhibitors with improved pharmacokinetic properties. The versatility of this compound in medicinal chemistry is further evidenced by its incorporation into PROTAC (proteolysis targeting chimera) molecules designed for targeted protein degradation.

Safety and toxicology studies of 2-(2-bromo-4-nitrophenyl)propan-2-ol are currently underway, with initial results from in vitro assays showing favorable cytotoxicity profiles in human cell lines. However, researchers caution that the nitro group may require structural modification to mitigate potential genotoxicity concerns in future drug development efforts. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions suggest that the compound has moderate membrane permeability but may benefit from prodrug strategies to enhance bioavailability.

Looking forward, the research community anticipates several directions for 2-(2-bromo-4-nitrophenyl)propan-2-ol. These include exploration of its antimicrobial properties, given the known bioactivity of similar nitroaromatic compounds, and investigation of its potential as a fluorescent probe due to its distinct UV-visible absorption characteristics. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of findings involving this compound into practical pharmaceutical applications.